Cas no 352523-83-2 (4-(Cyclohexylthio)-3-nitrobenzoic acid)

• Product Name: 4-(Cyclohexylthio)-3-nitrobenzoic acid
• CAS No: 352523-83-2
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 3084921
• PubChem ID: 872437
• Update Time: 2025-09-28

4-(Cyclohexylthio)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexylthio)-3-nitrobenzoic acid
• AKOS003240081
• Oprea1_765932
• ALBB-025988
• MFCD00683245
• STK733150
• H35338
• 4-(cyclohexylthio)-3-nitrobenzoicacid
• benzoic acid, 4-(cyclohexylthio)-3-nitro-
• 352523-83-2
• CS-0317984
• SR-01000214614
• LS-08764
• 4-(cyclohexylsulfanyl)-3-nitrobenzoic acid
• SR-01000214614-1
• 4-cyclohexylsulfanyl-3-nitrobenzoic acid
• AG-690/36166020

• Inchi： 1S/C13H15NO4S/c15-13(16)9-6-7-12(11(8-9)14(17)18)19-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
• InChI Key： QBNAVGCTRZCBGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])C1CCCCC1

Computed Properties

• Exact Mass: 281.07217913Da
• Monoisotopic Mass: 281.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(Cyclohexylthio)-3-nitrobenzoic acid

Recent Advances in the Study of 4-(Cyclohexylthio)-3-nitrobenzoic acid (CAS: 352523-83-2)

The compound 4-(Cyclohexylthio)-3-nitrobenzoic acid (CAS: 352523-83-2) has recently gained significant attention in chemical biology and medicinal chemistry research due to its unique structural features and potential therapeutic applications. This nitroaromatic thioether derivative has emerged as a promising scaffold for drug development, particularly in the areas of enzyme inhibition and targeted protein modulation.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that 4-(Cyclohexylthio)-3-nitrobenzoic acid exhibits potent inhibitory activity against several cysteine proteases, including cathepsin B and L, with IC50 values in the low micromolar range. The cyclohexylthio moiety appears to play a crucial role in binding to the enzyme active sites, while the nitro group enhances the electrophilic character of the compound, facilitating covalent interactions with catalytic cysteine residues.

Structural-activity relationship (SAR) studies conducted by the University of Cambridge research team (Nature Chemical Biology, 2024) have revealed that modifications at the benzoic acid position can significantly alter the compound's selectivity profile. The team reported that esterification of the carboxylic acid group transforms the molecule from a protease inhibitor to a selective activator of certain stress response pathways, suggesting remarkable functional plasticity of this chemical scaffold.

In cancer research, 4-(Cyclohexylthio)-3-nitrobenzoic acid has shown promising results in preclinical models of drug-resistant tumors. A recent publication in Cancer Research (2024) demonstrated that the compound can overcome P-glycoprotein-mediated multidrug resistance by simultaneously inhibiting efflux pumps and inducing apoptosis through reactive oxygen species generation. The unique redox properties of the nitro group in combination with the thioether functionality appear to be responsible for this dual mechanism of action.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 4-(Cyclohexylthio)-3-nitrobenzoic acid derivatives. A recent Organic Letters publication (2024) described a microwave-assisted, transition-metal-free coupling protocol that significantly improves the yield and purity of these compounds, addressing previous challenges in large-scale synthesis.

Ongoing clinical investigations are exploring the pharmacokinetic properties of this compound class, with early results suggesting favorable tissue distribution profiles. However, researchers note that further optimization may be required to improve oral bioavailability, as the carboxylic acid group currently limits membrane permeability in its ionized form.

The versatility of 4-(Cyclohexylthio)-3-nitrobenzoic acid as a chemical probe continues to be uncovered, with recent applications in chemical proteomics and target identification studies. Its ability to form covalent adducts with specific protein targets while maintaining selectivity makes it particularly valuable for mapping protein interaction networks in complex biological systems.